N-1,3-benzodioxol-5-yl-3,5-dimethyl-1-piperidinecarboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3,5-dimethylpiperidine-1-carboxamide
• InChI: InChI=1S/C15H20N2O3/c1-10-5-11(2)8-17(7-10)15(18)16-12-3-4-13-14(6-12)20-9-19-13/h3-4,6,10-11H,5,7-9H2,1-2H3,(H,16,18)
• InChI Key: BSPFBBCBBOJDGK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(=O)NC2=CC3=C(C=C2)OCO3)C
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

N-1,3-benzodioxol-5-yl-3,5-dimethyl-1-piperidinecarboxamide, also known as MDBP, is a psychoactive substance that belongs to the class of synthetic cathinones. It is a designer drug that has been gaining popularity in recent years due to its stimulant and euphoric effects. The chemical structure of MDBP is similar to other synthetic cathinones, such as MDPV and methylone, which have been associated with serious health risks and adverse effects. However, the scientific research on MDBP is still limited, and there is a need for further investigation to understand its mechanism of action, physiological effects, and potential applications in the field of medicine and pharmacology.

Mechanism of Action

N-1,3-benzodioxol-5-yl-3,5-dimethyl-1-piperidinecarboxamide acts as a potent reuptake inhibitor of dopamine, norepinephrine, and serotonin, which are neurotransmitters that play a crucial role in regulating mood, behavior, and cognition. By inhibiting the reuptake of these neurotransmitters, this compound increases their concentration in the synaptic cleft, leading to an increase in their activity and stimulation of the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also produces a sense of euphoria, increased sociability, and heightened alertness and focus. However, the long-term effects of this compound on the brain and other organs are still unknown, and further research is needed to understand its potential health risks and adverse effects.

Advantages and Limitations for Lab Experiments

N-1,3-benzodioxol-5-yl-3,5-dimethyl-1-piperidinecarboxamide has several advantages and limitations for lab experiments. One of the advantages is its potency and selectivity as a reuptake inhibitor, which makes it a useful tool for studying the role of neurotransmitters in the brain. However, its potential health risks and adverse effects, as well as the lack of standardized protocols for its use, are some of the limitations that need to be taken into account when conducting lab experiments.

Future Directions

There are several future directions for the research on N-1,3-benzodioxol-5-yl-3,5-dimethyl-1-piperidinecarboxamide, including:
1. Further investigation of its mechanism of action and its effects on different neurotransmitter systems.
2. Studies on its potential as a treatment for neuropsychiatric disorders, including depression, anxiety, and addiction.
3. Research on its effects on cognitive function and memory.
4. Development of standardized protocols for its use in lab experiments and clinical trials.
5. Investigation of its long-term effects on the brain and other organs.
Conclusion:
This compound is a psychoactive substance that has gained popularity in recent years due to its stimulant and euphoric effects. However, its potential health risks and adverse effects, as well as the limited scientific research on its mechanism of action and physiological effects, highlight the need for further investigation. The research on this compound has the potential to provide valuable insights into the role of neurotransmitters in the brain and its potential applications in the field of medicine and pharmacology.

Synthesis Methods

N-1,3-benzodioxol-5-yl-3,5-dimethyl-1-piperidinecarboxamide can be synthesized using various methods, including the reduction of safrole to 3,4-methylenedioxyphenylpropan-2-one (MDP2P), followed by a reductive amination reaction with piperidine and carboxylic acid. The final product is a white crystalline powder that can be purified using chromatography techniques.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-3,5-dimethyl-1-piperidinecarboxamide has been studied for its potential applications in the field of medicine and pharmacology. Some of the research studies have focused on its effects on the central nervous system and its potential as a treatment for various neuropsychiatric disorders, including depression, anxiety, and addiction. This compound has also been studied for its potential as a cognitive enhancer and its effects on memory and learning.